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Compound of Interest

Compound Name: Benzoyl isothiocyanate

Cat. No.: B118865 Get Quote

Core Identifiers and Physicochemical Properties
Benzoyl isothiocyanate is a versatile reagent in organic synthesis. Its key identifiers and

properties are summarized below.
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Identifier Type Value Source

CAS Number 532-55-8 [1][2][3][4][5][6]

Molecular Formula C8H5NOS [1][3][4][6]

Molecular Weight 163.20 g/mol [3][4][6]

IUPAC Name benzoyl isothiocyanate

Synonyms
Benzoylthiocarbimide, N-

Benzoyl isothiocyanate
[1][4][6]

InChI Key
CPEKAXYCDKETEN-

UHFFFAOYSA-N
[2][4]

Canonical SMILES
C1=CC=C(C=C1)C(=O)N=C=

S
[2]

Appearance
Clear yellow to orange-brown

liquid
[5][6][7]

Boiling Point 128-131 °C at 15 mmHg [1][2][6]

Density 1.214 g/mL at 25 °C [1][2][6]

Refractive Index n20/D 1.6354 [1][2][6]

Solubility
Soluble in chloroform, almost

insoluble in water.
[6]

Storage Temperature 2-8°C [6]

Synthesis and Experimental Protocols
Benzoyl isothiocyanate can be synthesized through various methods. Below are detailed

protocols for its preparation.

Synthesis from Benzoyl Chloride and Thiocyanate Salts
This is a common method involving the reaction of benzoyl chloride with a thiocyanate salt.

Method A: Using Sodium Thiocyanate in an Aqueous System
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Reaction Principle: Benzoyl chloride reacts with sodium thiocyanate in water, facilitated by a

combination catalyst (DP), to produce benzoyl isothiocyanate.

Procedure:

Dissolve sodium thiocyanate in water in a four-neck flask.

Add the combination catalyst DP to the solution.

Slowly add benzoyl chloride under controlled temperature and reflux conditions.

After the reaction is complete, allow the mixture to settle.

Discard the aqueous phase to obtain the benzoyl isothiocyanate product.

Product identity can be confirmed using gas chromatography and infrared spectroscopy.[7]

Method B: Using Potassium Thiocyanate with a Phase Transfer Catalyst

Reaction Principle: This method utilizes a phase transfer catalyst (PEG-400) to facilitate the

reaction between benzoyl chloride and potassium thiocyanate in a dichloromethane and

acetone solvent system.

Procedure:

Dissolve benzoyl chloride (2 mmol) in a mixture of CH2Cl2 (15 mL) and acetone (15 mL).

Add KSCN (2 mmol) and a few drops of PEG-400 as a catalyst at room temperature.

Stir the reaction mixture for 2 hours.

Filter the mixture and evaporate the filtrate under reduced pressure to yield benzoyl
isothiocyanate.[3]

Synthesis from Benzoic Acid
This protocol describes the synthesis of benzoyl isothiocyanate directly from benzoic acid.

Procedure:
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In a flask, dissolve triphenylphosphine (1 mmol) in toluene (3 mL).

Cool the solution and add trichloroisocyanuric acid (0.3 mmol) while stirring.

Add benzoic acid (0.8 mmol) to the mixture and continue stirring for 15 minutes.

Add potassium thiocyanate (2 mmol) and allow the reaction to warm to room temperature.

Stir for approximately 40 minutes, monitoring the reaction by TLC.

Upon completion, concentrate the reaction mixture and purify by column chromatography

on silica gel using a hexane/ethyl acetate eluent to isolate the product.[8]

Purification
Method: Distill the crude benzoyl isothiocyanate over a small amount of P2O5. The

distillate should crystallize in prisms. It is sensitive to moisture and hydrolyzes in water.[6]

Applications in Research and Industry
Benzoyl isothiocyanate is a key intermediate with diverse applications:

Pharmaceutical Synthesis: It is extensively used in the synthesis of pharmaceuticals,

particularly as a precursor for thiourea derivatives and various heterocyclic compounds.[9]

[10] These structures are common in drugs targeting a wide array of diseases, including

cancer and infectious diseases.[9]

Agrochemicals: It serves as an intermediate in the production of certain pesticides.[7][10]

Dye Industry: It is also utilized in the synthesis of various dyes.[7][10]

Materials Science: Benzoyl isothiocyanate has been explored as a comonomer in the

design of donor-acceptor conjugated copolymers for applications in photocatalysis.[6][10]

Mining Industry: It acts as a novel flotation collector for sulfide minerals, with good collecting

power and selectivity for copper, lead, nickel, and gold ores.[7]
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While benzoyl isothiocyanate itself is primarily a synthetic intermediate, its derivatives,

particularly N-benzoyl-N'-phenylthioureas, have shown a range of biological activities. It is also

important to distinguish its activity from the closely related but distinct compound, benzyl

isothiocyanate (BITC), which is a subject of extensive biological research.

Biological Activity of Benzoyl Isothiocyanate Derivatives:

Antimicrobial and Antifungal Activity: Derivatives of N-benzoyl-N'-phenylthiourea have been

synthesized and shown to possess antimicrobial and antifungal properties.

Anticancer Activity: Substituted N-benzoyl-N'-phenylthiourea compounds have demonstrated

cytotoxic activity against various cancer cell lines, including breast cancer.[11][12] Some

derivatives have been investigated as potential inhibitors of the epidermal growth factor

receptor (EGFR) signaling pathway.[12]

Note on Benzyl Isothiocyanate (BITC):

A significant body of research exists on the biological activities of benzyl isothiocyanate (BITC),

a natural compound found in cruciferous vegetables.[8] It is crucial for researchers to not

confuse this with benzoyl isothiocyanate. BITC has been shown to modulate several key

signaling pathways involved in cancer and inflammation.

Signaling Pathways Modulated by Benzyl Isothiocyanate (BITC):

MAPK and PI3K/AKT Pathways: In cervical cancer cells, BITC has been shown to trigger

apoptosis and autophagy by generating reactive oxygen species (ROS) and modulating the

MAPK and PI3K-AKT signaling pathways.[3] It activates the JNK and p38 MAPK pathways

while inhibiting the ERK1/2 MAPK and PI3K-AKT pathways.[3]

Inflammasome and NF-κB Pathway: BITC can attenuate inflammasome activation in

response to bacterial lipopolysaccharide (LPS) by suppressing the ERK, JNK, and NF-κB

signaling pathways.[2]

Nrf2/HO-1 Pathway: In models of gastric injury, BITC has demonstrated protective effects by

modulating inflammation, oxidative stress, and apoptosis via the Nrf2/HO-1 and NF-κB

signaling pathways.[5][13]
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Caption: General workflows for the synthesis of benzoyl isothiocyanate.
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Caption: Key application areas of benzoyl isothiocyanate.

Signaling Pathways Modulated by Benzyl Isothiocyanate
(BITC)

Anticancer Effects

Anti-inflammatory Effects

Benzyl Isothiocyanate
(BITC)

PI3K/AKT Pathway

Inhibits

MAPK Pathway

Modulates

NF-κB Pathway

Inhibits

Nrf2 Pathway

Activates

Apoptosis Autophagy Inflammation Oxidative Stress

Click to download full resolution via product page

Caption: Signaling pathways modulated by benzyl isothiocyanate (BITC).

Safety and Handling
Benzoyl isothiocyanate is a hazardous substance and should be handled with appropriate

safety precautions.

Hazards: It can cause irritation to the skin, eyes, and respiratory system.[10] It is also

moisture-sensitive and lachrymatory.[6]

Handling: Use in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including gloves and safety goggles.[10]
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Storage: Store in a cool, dry place in a tightly sealed container, away from heat sources and

open flames.[7][10]

This guide provides a foundational understanding of benzoyl isothiocyanate for research and

development purposes. For detailed experimental procedures and safety information, always

refer to the relevant safety data sheets (SDS) and peer-reviewed literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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